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Compound of Interest

Compound Name: 1,1-Dichlorobutane

Cat. No.: B1605458 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1,1-Dichlorobutane

Introduction
1,1-Dichlorobutane, also known as butylidene chloride, is a chlorinated hydrocarbon with the

molecular formula C₄H₈Cl₂[1][2][3]. This document provides a comprehensive overview of its

key physical properties, namely its boiling point and density, for researchers, scientists, and

professionals in drug development. It includes detailed experimental protocols for the

determination of these properties and summarizes the available data.

Physical and Chemical Properties
The defining physical characteristics of 1,1-Dichlorobutane are summarized below. It is

important to note the variations in reported density values, which may be attributable to

different experimental conditions or sample purity.
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Property Value Conditions

Molecular Formula C₄H₈Cl₂

Molecular Weight 127.01 g/mol

Boiling Point 114.8 °C at 760 mmHg[1][4]

114.8-115.1 °C at 752 mmHg[2][5]

126-128 °C Not specified[3]

Density 1.0747 g/cm³ at 20 °C[3]

1.0797 g/cm³ at 25 °C[2][5]

1.0860 g/cm³ Not specified[6]

0.83 g/cm³ Not specified[1][4]

Refractive Index 1.4305 at 25 °C[2][5]

Flash Point 18.3 - 19 °C [4][6]

Experimental Protocols
Accurate determination of boiling point and density is critical for the identification and quality

control of chemical substances. The following sections detail standard laboratory procedures

for these measurements.

Determination of Boiling Point (Micro-Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the micro-capillary method is a convenient and accurate

technique[7].

Apparatus:

Small test tube

Thermometer (-10 to 150 °C range)
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Capillary tube (sealed at one end)

Heating apparatus (e.g., oil bath or a MelTemp apparatus)[8]

Rubber band or wire for attachment

Procedure:

Sample Preparation: Add a small amount (a few milliliters) of 1,1-Dichlorobutane to the

small test tube[9][10].

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid and the sealed end pointing upwards[9].

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.

Ensure the sample is level with the thermometer bulb.

Heating: Immerse the assembly into a heating bath (e.g., paraffin or food oil)[10]. The bath

should be heated slowly and stirred to ensure uniform temperature distribution[10].

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen

as a slow stream of bubbles. When the liquid's boiling point is reached, a rapid and

continuous stream of bubbles will emerge from the capillary's open end[7][11].

Measurement: Turn off the heat source when a steady stream of bubbles is observed. As the

apparatus cools, the bubbling will slow down and stop. The boiling point is the temperature at

which the liquid just begins to enter the capillary tube[7][9].

Determination of Density
Density is the mass of a substance per unit volume (ρ = m/V). A straightforward and common

method involves the use of a graduated cylinder and an electronic balance[12][13].

Apparatus:

Graduated cylinder (e.g., 25 mL or 50 mL)

Electronic balance (accurate to at least 0.01 g)
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Pipette or dropper

Procedure:

Measure Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the electronic

balance and tare it to zero. If taring is not possible, record the mass of the empty cylinder

(m₁)[12].

Measure Volume of Liquid: Carefully transfer a specific volume of 1,1-Dichlorobutane (e.g.,

20 mL) into the graduated cylinder. Read the volume precisely from the bottom of the

meniscus at eye level to avoid parallax error[12][13].

Measure Mass of Liquid and Cylinder: Place the graduated cylinder containing the liquid

back on the balance and record the total mass (m₂)[12].

Calculate Density:

Calculate the mass of the liquid: m_liquid = m₂ - m₁ (if the balance was not tared).

Use the formula ρ = mass / volume to calculate the density.

Repeatability: For improved accuracy and precision, the measurement should be repeated

multiple times, and the average density should be calculated[12][13].

Workflow Visualization
The logical flow for the experimental determination of the physical properties of 1,1-
Dichlorobutane is illustrated below. This diagram outlines the distinct procedures for

measuring boiling point and density, culminating in the final characterization of the substance.
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Physicochemical Property Determination

Density Determination Boiling Point Determination (Micro-Method)

Sample:
1,1-Dichlorobutane

1. Measure mass of
empty graduated cylinder

1. Place sample and
inverted capillary in test tube

2. Add known volume
of liquid

3. Measure combined
mass

4. Calculate
Density (ρ = m/V)

Result:
Density (g/cm³)

2. Heat sample
slowly in bath

3. Observe for rapid,
continuous bubbles

4. Cool and record temp
when liquid enters capillary

Result:
Boiling Point (°C)

Click to download full resolution via product page

Fig 1. Experimental workflow for determining density and boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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